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Compound of Interest

Compound Name: Nitrocefin

Cat. No.: B1678963 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Nitrocefin in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure the safe and effective use of this compound.

Hazard Identification and Safety Summary
Nitrocefin is a chromogenic cephalosporin widely used for the detection of β-lactamase

enzymes. While a valuable laboratory reagent, it presents several hazards that require careful

handling.

Primary Hazards:

Causes serious eye damage.[1][2]

Causes skin irritation.[1][2]

May cause an allergic skin reaction.

May be harmful if inhaled, swallowed, or absorbed through the skin.

Physical Hazards: Classified as a flammable solid.

Due to its characteristics as a physiologically active substance, it must be handled with the care

required for hazardous materials.
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure and

ensure personal safety when handling Nitrocefin.

PPE Category Specification Rationale

Eye & Face Protection

Wear safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles, preventing

serious eye damage.

Hand Protection
Chemical-resistant protective

gloves (e.g., Nitrile).

Prevents direct skin contact,

irritation, and potential allergic

reactions. Gloves must be

inspected for integrity before

each use.

Body Protection
Wear a lab coat or long-

sleeved protective clothing.

Minimizes the risk of skin

contact from spills or dust.

Contaminated work clothing

should not be taken out of the

laboratory.

Operational Plan: Handling and Storage
Adherence to strict handling and storage protocols is crucial for maintaining the integrity of

Nitrocefin and the safety of laboratory personnel.

Handling Procedures:

Avoid Dust and Contact: Always avoid the formation of dust when handling the solid

compound. Prevent all contact with eyes, skin, and clothing.

Prevent Ingestion/Inhalation: Do not ingest or inhale the compound. Handle in a well-

ventilated area.

Use Appropriate Tools: Use forceps when handling Nitrocefin discs to avoid direct contact.
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Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of

the workday. Do not eat, drink, or smoke in areas where Nitrocefin is used.

Storage Plan:

Temperature: Store the solid compound in a tightly closed container in a freezer at -20°C.

Environment: Keep in a dry and well-ventilated place.

Light and Moisture: Protect from light and moisture, especially when in solution. Nitrocefin is

very light-sensitive.

Solution Stability: Stock solutions can be stored at -20°C for up to two weeks.

Parameter Specification Source(s)

CAS Number 41906-86-9

Molecular Weight 516.50 g/mol

Appearance White to yellow solid/powder

Recommended Storage -20°C, protected from light

Stock Solution Stability Up to 2 weeks at -20°C

Working Solution Stability Up to 14 days at -20°C

Emergency Procedures and Spill Plan
Immediate and appropriate action is critical in the event of exposure or a spill.

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove

contaminated clothing. If irritation or an allergic reaction develops and persists, seek medical
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attention.

Inhalation: Move the person to fresh air. If the person feels unwell, consult a physician.

Ingestion: Rinse the mouth out with water. Do not induce vomiting. Seek medical attention if

symptoms occur.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Prevent Spreading)

For Solid Spill:
Carefully sweep up material

For Liquid Spill:
Absorb with inert material

Place material into a
suitable, labeled container for disposal

Decontaminate Spill Area
with appropriate cleaner

Dispose of waste according to
institutional and local regulations

Spill Response Complete
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Start: β-Lactamase Assay

Place 1 drop of Nitrocefin
working solution on a slide

Pick an isolated bacterial colony
with a sterile loop

Emulsify the colony into the
Nitrocefin drop on the slide

Observe for color change
(up to 30 minutes)

Result: Positive
(Yellow -> Red/Pink)

Color Change

Result: Negative
(Remains Yellow)

No Change

End of Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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